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Compound of Interest

Compound Name: ZD-0892

Cat. No.: B071216 Get Quote

Essential Safety and Handling Guide for ZD-0892
This document provides crucial safety and logistical information for the handling and disposal

of ZD-0892, a potent, investigational neutrophil elastase inhibitor developed by AstraZeneca.[1]

[2][3] While a specific Safety Data Sheet (SDS) for ZD-0892 is not publicly available, this guide

is based on best practices for handling potent pharmaceutical compounds in a laboratory

setting. Researchers, scientists, and drug development professionals should use this

information as a foundational guide and always supplement it with their institution's specific

safety protocols.

Compound Information:
Identifier Value

Chemical Name ZD-0892

Molecular Formula C₂₄H₃₂F₃N₃O₅[4]

CAS Number 171964-73-1[5]

Mechanism of Action Neutrophil elastase inhibitor[2][3]

Development Status Discontinued Phase I clinical trials[1][2][3]

Intended Use
Investigational treatment for COPD and PVD[1]

[2]
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Personal Protective Equipment (PPE)
Given that ZD-0892 is a potent investigational compound intended for pharmacological activity,

a high degree of caution is warranted. The following PPE is recommended as a minimum

requirement for handling ZD-0892 in a laboratory setting.

PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Hand Protection
Double-gloving with nitrile

gloves

Thicker, chemical-resistant

gloves (e.g., butyl rubber)

Eye/Face Protection
Safety glasses with side

shields

Chemical splash goggles or a

full-face shield

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates (e.g., N95 or

P100) should be used when

handling larger quantities or

when there is a risk of

aerosolization.

Body Protection
A dedicated lab coat, fully

buttoned, with tight-fitting cuffs.

A disposable, chemical-

resistant gown or coveralls.

Foot Protection Closed-toe shoes
Chemical-resistant shoe

covers

Operational Handling and Disposal Plan
Engineering Controls:

Ventilation: All handling of ZD-0892 powder should be performed in a certified chemical fume

hood or a powder containment hood to minimize inhalation exposure.

Designated Area: Establish a designated area for handling and weighing ZD-0892. This area

should be clearly marked and restricted to authorized personnel.
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Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all

required equipment and materials in the designated handling area to minimize movement of

the compound.

Weighing: Use a balance inside a fume hood or containment enclosure. Use anti-static

weighing dishes to prevent dispersal of the powder.

Dissolving: If preparing a solution, add the solvent to the ZD-0892 powder slowly to avoid

splashing. Cap the container securely before mixing.

Decontamination: After handling, decontaminate all surfaces with an appropriate solvent

(e.g., 70% ethanol), followed by a cleaning agent. Decontaminate all reusable equipment.

Disposal: All disposable PPE and materials that have come into contact with ZD-0892 should

be considered hazardous waste.

Solid Waste: Collect in a dedicated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect in a labeled, sealed, and appropriate hazardous waste container. Do

not pour down the drain.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Spill Response:

Evacuate: Immediately evacuate the affected area.

Notify: Inform your supervisor and institutional safety officer.

Secure: Restrict access to the spill area.

Clean-up (if trained): Only personnel trained in hazardous spill response should perform

clean-up.

Don appropriate PPE, including respiratory protection.
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For small powder spills, gently cover with an absorbent material designed for chemical

spills. Do not sweep, as this can create dust.

For liquid spills, absorb with an inert, non-combustible absorbent material.

Collect all contaminated materials in a sealed, labeled hazardous waste container.

Decontaminate the spill area thoroughly.

Visualized Workflows
The following diagrams illustrate key workflows for handling ZD-0892.

Preparation Handling (in Fume Hood) Cleanup & Disposal

Don Appropriate PPE Prepare Designated Area Weigh ZD-0892 Prepare Solution Decontaminate Surfaces & Equipment Dispose of Waste

Click to download full resolution via product page

Caption: Standard workflow for handling ZD-0892.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling ZD-0892].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071216#personal-protective-equipment-for-handling-
zd-0892]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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